Cas no 1019628-86-4 (1H-Inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl)-)

• Product Name: 1H-Inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl)-
• CAS No: 1019628-86-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5156371
• Update Time: 2025-06-03

1H-Inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl)-

• Inchi： 1S/C13H19NO/c1-10(9-15-2)14-13-8-7-11-5-3-4-6-12(11)13/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key： KSJZQTRNAXEHLG-UHFFFAOYSA-N
• SMILES： C1(NC(C)COC)C2=C(C=CC=C2)CC1

Additional information on 1H-Inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl)-

Chemical Compound CAS No. 1019628-86-4: 1H-Inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl)

The compound with CAS No. 1019628-86-4, known as 1H-inden-1-amine, 2,3-dihydro-N-(2-methoxy-1-methylethyl), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of amines and features a unique indene skeleton with a substituted amine group. The indene structure is a bicyclic aromatic system composed of a benzene ring fused with a cyclopentene ring, which imparts distinctive electronic and steric properties to the molecule.

1H-inden-1-amine is notable for its versatile reactivity and potential applications in drug discovery and advanced materials. The presence of the amine group in the molecule allows for various functionalization reactions, making it a valuable intermediate in organic synthesis. Recent studies have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. For instance, researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors, suggesting potential therapeutic applications in areas such as oncology and neurodegenerative diseases.

The synthesis of N-(2-methoxy-1-methylethyl)-indanamine derivatives has been optimized through innovative methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Moreover, the compound's stability under various reaction conditions has been thoroughly examined, revealing its robustness in both acidic and basic environments.

In terms of material science applications, indanamine derivatives have been employed as precursors for the synthesis of advanced polymers and nanomaterials. Their ability to form stable covalent bonds with other functional groups makes them ideal candidates for constructing high-performance materials with tailored properties. Recent research has highlighted their potential use in developing next-generation electronics, where their electronic properties can be fine-tuned to meet specific requirements.

From an environmental standpoint, the ecological impact of CAS No. 1019628-86-4 has been rigorously assessed. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current regulatory standards for chemical safety. This information is crucial for industries involved in its production and application, ensuring compliance with environmental regulations and promoting sustainable practices.

Looking ahead, the continued exploration of indanamine derivatives is expected to unlock new avenues for their utilization across diverse scientific domains. Ongoing research focuses on enhancing their bioavailability for pharmaceutical applications and improving their compatibility with existing industrial processes. As our understanding of this compound deepens, it is anticipated that CAS No. 1019628-86-4 will play an increasingly pivotal role in driving innovation across multiple sectors.